Cas no 51181-88-5 (octyl leucinate)

• Product Name: octyl leucinate
• CAS No: 51181-88-5
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 934941
• PubChem ID: 351714
• Update Time: 2025-04-19

octyl leucinate Chemical and Physical Properties

Names and Identifiers

• octyl leucinate
• octyl 2-amino-4-methylpentanoate
• DS-000781
• SCHEMBL1479492
• NSC-522886
• 51181-88-5
• AKOS010557954
• DTXSID70326027
• Octyl 2-amino-4-methyl-pentanoate
• NSC522886

• Inchi： 1S/C14H29NO2/c1-4-5-6-7-8-9-10-17-14(16)13(15)11-12(2)3/h12-13H,4-11,15H2,1-3H3
• InChI Key： IUJSCRUTNQAENA-UHFFFAOYSA-N
• SMILES： O(C(C(CC(C)C)N)=O)CCCCCCCC

Computed Properties

• Exact Mass: 243.21997
• Monoisotopic Mass: 243.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 306°C at 760 mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.451
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives